Cas no 136982-90-6 (1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 136982-90-6
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 1249872
• PubChem ID: 454130
• Update Time: 2025-04-20

1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4-dione
• alpha-DioxolaneT
• .alpha.-DioxolaneT
• (+)-(2R,4S)-1-(2-(Hydroxymethyl)-1,3-dioxolan-4-yl)thymine
• 136982-90-6
• 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-pyrimidine-2,4-dione
• CHEMBL60834
• DTXSID20160019
• 1-((2R,4S)-2-(Hydroxymethyl)-1,3-dioxolan-4-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• SCHEMBL1130181
• (+)-(2R,4S)-1-[2-(Hydroxymethyl)-1,3-dioxolan-4-yl]thymine

• Inchi： 1S/C9H12N2O5/c1-5-2-11(9(14)10-8(5)13)6-4-15-7(3-12)16-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7+/m0/s1
• InChI Key： BCAWWPAPHSAUQZ-NKWVEPMBSA-N
• SMILES： O1[C@H](CO)OC[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 228.075
• Monoisotopic Mass: 228.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.418
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues